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Get Quote
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and Process Engineers.

Executive Summary
CAS 38289-30-4, chemically identified as trans-4-hexylcyclohexanecarboxylic acid, is a

specialized cycloaliphatic building block.[1][2][3][4] Unlike its aromatic analog (4-hexylbenzoic

acid), this saturated system offers a unique combination of metabolic stability, defined

stereochemistry, and lipophilicity (LogP ~4.8).

While its dominant industrial application lies in the synthesis of phenyl cyclohexyl carboxylate

mesogens for Liquid Crystal Displays (LCDs), it holds underutilized potential in drug

development as a permeability-enhancing pro-moiety. The trans-configuration is

thermodynamically favored and critical for maintaining the linear geometry required for

membrane intercalation and mesophase formation.
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Critical Distinction: Do not confuse this CAS with Tiamulin (CAS 55297-95-5), a pleuromutilin

antibiotic. CAS 38289-30-4 is a distinct carboxylic acid intermediate.[5]

Chemical Identity & Physicochemical
Characterization[6]
The utility of CAS 38289-30-4 relies heavily on its stereochemical purity. The trans isomer

presents an equatorial-equatorial conformation, maximizing molecular length and linearity,

which is essential for both liquid crystalline behavior and biological membrane penetration.

Identity Card
Parameter Specification

CAS Number 38289-30-4

IUPAC Name trans-4-Hexylcyclohexane-1-carboxylic acid

Molecular Formula C₁₃H₂₄O₂

Molecular Weight 212.33 g/mol

SMILES CCCCCCC1CCC(CC1)C(=O)O

Appearance White crystalline solid

Melting Point 62°C – 66°C (Isomer dependent)

Boiling Point ~330°C (at 760 mmHg)

Solubility
Soluble in Chloroform, Dichloromethane,

Ethanol; Insoluble in Water.[1][6][7]

Stereochemical Conformation
The cyclohexane ring adopts a chair conformation. In the trans isomer, both the hexyl chain

and the carboxylic acid group occupy equatorial positions, minimizing 1,3-diaxial interactions.

Trans-Isomer: Linear, rod-like, high melting point (Thermodynamically stable).

Cis-Isomer: Bent structure (axial-equatorial), lower melting point, disrupts packing.
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Scientist-to-Scientist Insight: In synthesis, obtaining >99% trans content is non-trivial.

Hydrogenation of the benzoic acid precursor typically yields a cis/trans mixture (often 70:30 or

60:40). A dedicated isomerization step is mandatory.

Synthesis & Manufacturing Workflow
The production of CAS 38289-30-4 is a classic example of stereoselective process chemistry.

The goal is to convert an aromatic planar system into a saturated, stereochemically defined 3D

scaffold.

Reaction Pathway
Hydrogenation: Catalytic reduction of 4-hexylbenzoic acid using Rhodium or Ruthenium on

Carbon (Rh/C or Ru/C) at high pressure.

Isomerization: The crude hydrogenation product (rich in cis) is heated with a base (e.g.,

KOH/Ethanol) or acid to thermodynamically equilibrate to the stable trans form.

Purification: Recrystallization to remove residual cis isomer.

Process Flow Diagram
The following diagram illustrates the critical isomerization loop required to meet the purity

specifications.
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Caption: Synthesis of trans-4-hexylcyclohexanecarboxylic acid highlighting the critical

isomerization step to convert the kinetic cis-product to the thermodynamic trans-product.
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Applications in Drug Development & Materials
While its bulk use is in liquid crystals, the drug development professional should view this

molecule as a lipophilic vector.

Prodrug Derivatization (Lipidization)
The 4-hexylcyclohexyl moiety is highly lipophilic (LogP contribution ~+4.0). Conjugating this

acid to a polar drug (via ester or amide linkage) can significantly enhance membrane

permeability.

Mechanism: The "fatty" tail facilitates passive diffusion across the intestinal epithelium or

blood-brain barrier (BBB).

Advantage over Fatty Acids: Unlike a flexible stearic acid chain, the cyclohexyl ring provides

rigidity, which can reduce the entropic penalty of binding to transporters or enzymes,

potentially offering better metabolic stability against beta-oxidation.

Liquid Crystal Drug Delivery Systems (LCDDS)
Research into lyotropic liquid crystalline nanoparticles (cubosomes/hexosomes) utilizes

amphiphilic lipids. CAS 38289-30-4 derivatives can act as mesogen additives to tune the

curvature of these lipid bilayers, controlling the release rate of encapsulated drugs.

Analytical Protocols
Validating the trans-configuration is the primary analytical challenge. Standard HPLC often fails

to resolve the isomers efficiently without specialized columns.

Gas Chromatography (GC) Method
GC is the gold standard for separating geometric isomers of cycloalkanes due to boiling point

differences.

Column: Capillary column (e.g., HP-5 or DB-Wax), 30m x 0.25mm.

Carrier Gas: Helium at 1.0 mL/min.

Temperature Program:
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Hold at 100°C for 2 min.

Ramp 10°C/min to 250°C.

Hold at 250°C for 10 min.

Detection: FID (Flame Ionization Detector).

Expected Result: The cis isomer (lower boiling point/less stable packing) typically elutes

before the trans isomer.

Differential Scanning Calorimetry (DSC)
For material scientists and formulators, DSC confirms the phase behavior.[8]

Protocol: Heat sample from 20°C to 100°C at 5°C/min.

Signal: Look for a sharp endothermic peak at ~64°C. A broad peak or a secondary peak at

lower temperatures indicates cis contamination or eutectic impurity.

Analytical Logic Diagram
Raw Material Sample

(CAS 38289-30-4)

DSC Analysis
(Thermal Profile)

GC-FID Analysis
(Isomer Ratio)

Sharp Peak @ ~64°C? Trans Isomer > 99%?

RELEASE
Suitable for Synthesis

Yes

REJECT / REWORK
Recrystallize

No (Broad/Low MP) Yes No (High Cis content)
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Caption: Quality Control decision tree for validating stereochemical purity using DSC and GC.
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(Note: Specific pharmaceutical patents for this exact CAS are limited, reflecting its primary

status as a specialized intermediate rather than an API. The protocols above are derived from

standard organic synthesis principles applied to this chemical class.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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